
5-Ethyl-5-methyldecane CAS number and
registry information

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Ethyl-5-methyldecane

Cat. No.: B092373 Get Quote

An In-depth Technical Guide to 5-Ethyl-5-
methyldecane
This technical guide provides a comprehensive overview of the chemical and physical

properties, registry information, and potential synthetic routes for 5-Ethyl-5-methyldecane.

The information is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Registry Information and Chemical Identifiers
5-Ethyl-5-methyldecane is a saturated, branched-chain alkane. Its fundamental registry

information and chemical identifiers are summarized below.
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Identifier Value Citation

CAS Number 17312-74-2 [1][2][3]

Molecular Formula C13H28 [1][2]

Molecular Weight 184.36 g/mol [1]

IUPAC Name 5-ethyl-5-methyldecane [1]

Canonical SMILES CCCCCC(C)(CC)CCCC [1][2]

InChI

InChI=1S/C13H28/c1-5-8-10-

12-13(4,7-3)11-9-6-2/h5-

12H2,1-4H3

[1][2]

InChIKey
METKCQZZZVWWCD-

UHFFFAOYSA-N
[1]

Physicochemical Properties
The known physical and chemical properties of 5-Ethyl-5-methyldecane are presented in the

following table. It is important to note that while these values are reported in chemical

databases, detailed experimental protocols for their determination are not readily available in

the cited literature.

Property Value Citation

Density 0.758 g/cm³

Boiling Point 219.7 °C at 760 mmHg

Flash Point 83 °C

Refractive Index 1.425

Vapor Pressure 0.174 mmHg at 25°C

Spectroscopic Data
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Spectroscopic data is crucial for the structural elucidation and identification of chemical

compounds. While full, high-resolution spectra for 5-Ethyl-5-methyldecane require

subscription access to specialized databases, key mass spectrometry data from the National

Institute of Standards and Technology (NIST) database is publicly available.

Gas Chromatography-Mass Spectrometry (GC-MS) The PubChem entry for 5-Ethyl-5-
methyldecane lists GC-MS data from the NIST Mass Spectrometry Data Center.[1] The most

prominent peaks in the mass spectrum are summarized below.

m/z Description

57 Top Peak

71 2nd Highest Peak

43 3rd Highest Peak

Nuclear Magnetic Resonance (NMR) and Infrared (IR) Spectroscopy Thumbnails and

references to 13C NMR and vapor phase IR spectra are available on databases such as

PubChem and SpectraBase.[1][4] However, detailed experimental parameters such as solvent,

instrument frequency, and sample preparation are not provided in the publicly accessible

information.

Experimental Protocols
Proposed Synthesis of 5-Ethyl-5-methyldecane

A specific, detailed experimental protocol for the synthesis of 5-Ethyl-5-methyldecane is not

described in the surveyed literature. However, a plausible and common method for the

synthesis of tertiary alkanes involves a Grignard reaction to create the quaternary carbon

center, followed by dehydration and hydrogenation.[5][6][7]

A potential synthetic route could involve the reaction of a Grignard reagent, such as

pentylmagnesium bromide, with a ketone, like 2-octanone. This would form the tertiary alcohol,

5-ethyl-5-methyldecan-5-ol. Subsequent dehydration of the alcohol would yield a mixture of

alkenes, which could then be hydrogenated to the final alkane product.
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General Methodology for Grignard Reaction Synthesis of a Tertiary Alcohol:

Preparation of Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux

condenser, dropping funnel, and nitrogen inlet, magnesium turnings are placed in anhydrous

diethyl ether under a nitrogen atmosphere. The corresponding alkyl halide (e.g., 1-

bromopentane) is dissolved in anhydrous diethyl ether and added dropwise to the

magnesium suspension to initiate the formation of the Grignard reagent.[5]

Reaction with Ketone: The ketone (e.g., 2-octanone), dissolved in anhydrous diethyl ether, is

then added dropwise to the Grignard reagent at a controlled temperature (often 0 °C). The

reaction mixture is typically stirred for several hours at room temperature to ensure complete

reaction.[6]

Workup: The reaction is quenched by the slow addition of a saturated aqueous solution of

ammonium chloride or dilute acid. The organic layer is separated, and the aqueous layer is

extracted with diethyl ether. The combined organic extracts are washed with brine, dried over

an anhydrous salt (e.g., MgSO4), filtered, and the solvent is removed under reduced

pressure to yield the crude tertiary alcohol.[8]

The subsequent steps of dehydration and hydrogenation would follow standard organic

chemistry procedures.

Proposed Synthesis Workflow for 5-Ethyl-5-methyldecane

Step 1: Grignard Reagent Formation

Step 2: Nucleophilic Addition Step 3: Protonation Step 4 & 5: Dehydration & Hydrogenation

Pentyl bromide

Pentylmagnesium bromide

+ Mg
(in dry ether)

Magnesium

2-Octanone Tertiary Alkoxide
+ Grignard Reagent

5-Ethyl-5-methyldecan-5-ol+ H3O+ (workup) Alkene Mixture

Dehydration
(e.g., H2SO4, heat) 5-Ethyl-5-methyldecane

Hydrogenation
(e.g., H2, Pd/C)
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Click to download full resolution via product page

Caption: Proposed synthesis of 5-Ethyl-5-methyldecane via a Grignard reaction.

Biological Context
There is currently no specific biological activity or signaling pathway that has been described

for 5-Ethyl-5-methyldecane in the scientific literature. The compound is listed as a useful

research chemical for organic synthesis.[9]

The only known biological context for this molecule is its identification as a volatile constituent

of Magnolia officinalis.[1][3] Magnolia officinalis is a plant used in traditional Chinese medicine,

and its bark is known to contain bioactive compounds such as magnolol and honokiol, which

have been studied for their anti-inflammatory, antioxidant, and neuroprotective properties.[10]

[11][12] However, the specific role or function of 5-Ethyl-5-methyldecane within the plant or its

potential pharmacological effects have not been elucidated.

Given the absence of known biological signaling pathways for 5-Ethyl-5-methyldecane, a

diagram illustrating its classification within hydrocarbons is provided below to fulfill the

visualization requirement.
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Chemical Classification of 5-Ethyl-5-methyldecane

Organic Compounds

Hydrocarbons

Aliphatic

Alkanes (Saturated)

Branched Alkanes

5-Ethyl-5-methyldecane

Click to download full resolution via product page

Caption: Classification of 5-Ethyl-5-methyldecane within organic compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5-Ethyl-5-methyldecane
https://www.guidechem.com/encyclopedia/5-ethyl-5-methyldecane-dic442778.html
https://www.wikidata.org/wiki/Q82914624
https://dev.spectrabase.com/spectrum/K8B3RPO6kBf
https://www.chemguide.co.uk/organicprops/haloalkanes/grignard.html
https://www.chemistrysteps.com/grignard-reaction-in-organic-synthesis/
https://www.chemistrysteps.com/grignard-reaction-in-organic-synthesis/
https://www.masterorganicchemistry.com/2016/01/13/synthesis-using-grignard-reagents-1/
https://www.masterorganicchemistry.com/2015/12/10/reactions-of-grignard-reagents/
https://www.pharmaffiliates.com/en/17312-74-2-5-ethyl-5-methyldecane-pa270016544.html
https://www.mdpi.com/1422-0067/26/4/1659
https://www.mdpi.com/1422-0067/26/9/4380
https://www.mdpi.com/1422-0067/26/9/4380
https://pmc.ncbi.nlm.nih.gov/articles/PMC4027495/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4027495/
https://www.benchchem.com/product/b092373#5-ethyl-5-methyldecane-cas-number-and-registry-information
https://www.benchchem.com/product/b092373#5-ethyl-5-methyldecane-cas-number-and-registry-information
https://www.benchchem.com/product/b092373#5-ethyl-5-methyldecane-cas-number-and-registry-information
https://www.benchchem.com/product/b092373#5-ethyl-5-methyldecane-cas-number-and-registry-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b092373?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

